2-(4-fluorophenyl)-2-oxoethyl 5-[(4-bromophenyl)amino]-5-oxopentanoate

• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 5-(4-bromoanilino)-5-oxopentanoate
• InChI: InChI=1S/C19H17BrFNO4/c20-14-6-10-16(11-7-14)22-18(24)2-1-3-19(25)26-12-17(23)13-4-8-15(21)9-5-13/h4-11H,1-3,12H2,(H,22,24)
• InChI Key: SIACCBVOSARXOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)COC(=O)CCCC(=O)NC2=CC=C(C=C2)Br)F
• Molecular Formula: C19H17BrFNO4
• Molecular Weight: 422.2 g/mol

Description

The compound “2-(4-fluorophenyl)-2-oxoethyl 5-[(4-bromophenyl)amino]-5-oxopentanoate” is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a bromophenyl group, an amino group, and an oxoethyl group. These functional groups suggest that the compound could have interesting chemical properties and could potentially be used in a variety of applications, such as in the development of new pharmaceuticals or materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorophenyl and bromophenyl groups suggests that the compound could have interesting electronic properties, as these groups are known to influence the distribution of electrons in a molecule.

Chemical Reactions Analysis

Again, while specific information on this compound is not available, compounds with similar functional groups are known to undergo a variety of chemical reactions. For example, the amino group could participate in acid-base reactions, while the oxoethyl group could be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl and bromophenyl groups could influence its polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being developed as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it shows promise as a pharmaceutical, future research could focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy and safety in preclinical and clinical trials.